Cas no 2241719-75-3 (KRAS G12C inhibitor 13)

• Product Name: KRAS G12C inhibitor 13
• CAS No: 2241719-75-3
• CID: 4728979
• Update Time: 2025-07-09

KRAS G12C inhibitor 13 Chemical and Physical Properties

Names and Identifiers

• KRAS G12C inhibitor 13

Additional information on KRAS G12C inhibitor 13

Compound CAS No. 2241719-75-3: KRAS G12C Inhibitor 13

The compound with CAS number 2241719-75-3, known as KRAS G12C Inhibitor 13, has emerged as a significant advancement in the field of oncology. This compound is specifically designed to target the G12C mutation of the KRAS protein, which is a critical driver in various cancers, including non-small cell lung cancer (NSCLC), colorectal cancer, and pancreatic cancer. The development of KRAS G12C inhibitors represents a breakthrough in precision medicine, offering a targeted approach to combat cancers that were previously considered "undruggable."

The KRAS protein plays a pivotal role in cellular signaling, regulating cell growth, proliferation, and survival. Mutations in the KRAS gene, particularly the G12C mutation, are among the most common genetic alterations in cancers. Historically, targeting KRAS has been challenging due to its smooth surface and lack of obvious binding pockets for small molecules. However, recent advancements in structural biology and medicinal chemistry have enabled the design of highly specific inhibitors like KRAS G12C Inhibitor 13. This compound exploits the unique conformational changes associated with the G12C mutation, effectively blocking the oncogenic activity of mutant KRAS.

Preclinical studies have demonstrated that KRAS G12C Inhibitor 13 exhibits potent anti-tumor activity in vitro and in vivo. It selectively binds to the mutant KRAS protein, inducing a state of "addiction" where cancer cells become dependent on this interaction for survival. This mechanism not only inhibits tumor growth but also sensitizes cancer cells to other therapeutic agents, potentially enhancing the efficacy of combination therapies.

One of the most promising aspects of KRAS G12C Inhibitor 13 is its ability to overcome resistance mechanisms that often arise with conventional treatments. By targeting a fundamental driver of cancer progression, this compound has the potential to address treatment refractory cases and improve patient outcomes. Clinical trials are currently underway to evaluate its safety, tolerability, and efficacy in patients with advanced cancers harboring the G12C mutation.

The development of KRAS G12C Inhibitor 13 also highlights the importance of personalized medicine in oncology. By leveraging genetic profiling and biomarker analysis, researchers can identify patients who are most likely to benefit from this targeted therapy. This approach not only optimizes treatment effectiveness but also minimizes unnecessary exposure to toxic agents.

In conclusion, KRAS G12C Inhibitor 13 (CAS No. 2241719-75-3) represents a groundbreaking advancement in cancer treatment. Its ability to specifically target the G12C mutation of KRAS offers new hope for patients with previously incurable cancers. As research continues to uncover novel therapeutic strategies and refine existing ones, compounds like KRAS G12C Inhibitor 13 pave the way for a future where cancer is no longer a terminal diagnosis but a manageable chronic condition.